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Compound of Interest

Compound Name: Ethyl 4-(aminomethyl)benzoate

Cat. No.: B1297436

An In-depth Technical Guide to Ethyl 4-(aminomethyl)benzoate

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of Ethyl 4-(aminomethyl)benzoate, a versatile
building block in medicinal chemistry and drug development. It is intended for researchers,
scientists, and professionals in the field, offering in-depth technical information, from its
fundamental properties to its practical applications and handling.

Core Chemical Identity

Ethyl 4-(aminomethyl)benzoate, also known by its CAS Number 366-84-7, is a key organic
intermediate. Its structure features a central benzene ring substituted with an ethyl ester group
and an aminomethyl group at the para position. This unique arrangement of functional groups
makes it a valuable precursor in the synthesis of a wide array of more complex molecules.

Molecular Formula: C10H13NO2[1][2]

Molecular Weight: 179.22 g/mol [1][2][3]

Chemical Structure:

Caption: Chemical structure of Ethyl 4-(aminomethyl)benzoate.

Physicochemical Properties
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A summary of the key physicochemical properties of Ethyl 4-(aminomethyl)benzoate is
provided below. These properties are critical for its handling, storage, and application in various
experimental settings.

Property Value Source
CAS Number 366-84-7 [2][3]
Molecular Formula C10H13NO2 [1112]
Molecular Weight 179.22 g/mol [1][2][3]
Appearance White to yellow solid/crystals [3]
Melting Point Not available
Boiling Point Not available
Solubility Soluble in ethyl acetate [3]
SMILES CCOC(=0)C1=CC=C(C=C1)C (]
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Synthesis Protocol

A common and efficient method for the synthesis of Ethyl 4-(aminomethyl)benzoate involves
the esterification of 4-(aminomethyl)benzoic acid.[3] The following protocol details this process.

Step-by-Step Methodology:

o Reaction Setup: To a 250 mL three-necked round-bottomed flask, add 7.5 g (50 mmol) of 4-
(aminomethyl)benzoic acid.

e Solvent Addition: Add 100 mL of anhydrous ethanol to the flask.

» Reagent Addition: While cooling the flask in an ice bath, slowly add 20.8 g (175 mmol) of
thionyl chloride dropwise.
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« Initial Reaction: After the complete addition of thionyl chloride, stir the reaction mixture at
room temperature for 30 minutes.

¢ Reflux: Heat the mixture to reflux and maintain for 4 hours.

» Solvent Removal: After the reaction is complete, stop the heating and remove the ethanol by
distillation under reduced pressure. This will yield a white solid product.

e Work-up: Dissolve the resulting solid in 150 mL of ethyl acetate.

o Neutralization: Cool the solution in an ice bath and slowly add a 35% aqueous sodium
hydroxide solution to adjust the pH to 7-8.

o Extraction: Separate the organic and aqueous layers. Wash the organic layer three times
with 30 mL of saturated saline solution.

e Drying and Concentration: Dry the organic layer with anhydrous sodium sulfate, filter, and
concentrate to obtain a yellow solid product. The reported yield for this method is
approximately 90%.[3]

Synthesis Workflow Diagram:

Click to download full resolution via product page
Caption: Workflow for the synthesis of Ethyl 4-(aminomethyl)benzoate.

Applications in Drug Discovery and Development

Ethyl 4-(aminomethyl)benzoate serves as a crucial building block in the synthesis of various
pharmaceutical compounds, particularly in the development of anticancer and anti-
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inflammatory medications.[4] Its bifunctional nature, possessing both a primary amine and an
ethyl ester, allows for diverse chemical modifications and the construction of complex molecular
architectures.

While this compound is a versatile starting material, it is important to distinguish it from its
structural isomer, Ethyl 4-aminobenzoate (Benzocaine), which has direct applications as a local
anesthetic.[5] Ethyl 4-(aminomethyl)benzoate's utility lies primarily in its role as a synthetic
intermediate.

Logical Flow of Application:
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Caption: Logical flow of Ethyl 4-(aminomethyl)benzoate application.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemshuttle.com/ethyl-4-aminomethyl-benzoate.html
https://www.chemimpex.com/products/37554
https://www.benchchem.com/product/b1297436?utm_src=pdf-body
https://www.benchchem.com/product/b1297436?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Proper handling and storage of Ethyl 4-(aminomethyl)benzoate are essential to ensure
laboratory safety.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields or chemical goggles.[6]
e Hand Protection: Wear appropriate chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Handling:

Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Use in a well-ventilated area or under a fume hood.[6]

Wash hands thoroughly after handling.[7]

Storage:

e Store in a cool, dry, and well-ventilated place.

o Keep the container tightly closed.

o For long-term storage, it is recommended to store in a freezer under -20°C in an inert
atmosphere and protected from light.[2][8]

First Aid Measures:

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[6]

 In case of skin contact: Wash off with soap and plenty of water.[6]
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« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[6]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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